dilithium(1+) 3-methyl-2-oxopentanedioate
Overview
Description
Dilithium(1+) 3-methyl-2-oxopentanedioate, also known as DMO, is a powerful and versatile compound that has been used in a variety of scientific research applications. It is an organometallic compound composed of two lithium atoms and one oxygen atom, with a molecular weight of 76.04 g/mol. The compound was first discovered in the late 1990s and has since been used in a variety of research applications, including drug synthesis, catalysis, and as a reagent in organic synthesis.
Scientific Research Applications
Dilithium(1+) 3-methyl-2-oxopentanedioate has been used in a variety of scientific research applications, including drug synthesis, catalysis, and as a reagent in organic synthesis. It has been used in the synthesis of a variety of drugs, including antipsychotics, antibiotics, and anticonvulsants. It has also been used to catalyze a variety of reactions, including Diels-Alder reactions, Grignard reactions, and Wittig reactions. Additionally, it has been used in the synthesis of a variety of organic compounds, including amines, alcohols, and carboxylic acids.
Mechanism of Action
The mechanism of action of dilithium(1+) 3-methyl-2-oxopentanedioate is not fully understood. However, it is believed that the compound acts as a reducing agent, breaking down organic molecules into smaller, more easily processed components. Additionally, it may act as a catalyst in a variety of reactions, allowing them to occur more quickly and efficiently.
Biochemical and Physiological Effects
The biochemical and physiological effects of dilithium(1+) 3-methyl-2-oxopentanedioate are not fully understood. However, it has been shown to have a variety of effects on the body, including anti-inflammatory, anti-bacterial, and anti-viral activities. Additionally, it has been shown to have an inhibitory effect on the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using dilithium(1+) 3-methyl-2-oxopentanedioate in laboratory experiments include its low cost, ease of use, and its ability to catalyze a variety of reactions. Additionally, it is a stable compound that is non-toxic and can be stored at room temperature. The main limitation of using dilithium(1+) 3-methyl-2-oxopentanedioate in laboratory experiments is that it is not as reactive as other organometallic compounds, making it less suitable for certain applications.
Future Directions
For the use of dilithium(1+) 3-methyl-2-oxopentanedioate in scientific research include its use as a catalyst in the synthesis of more complex molecules, as well as its use in the development of new drugs and treatments. Additionally, it could be used to synthesize a variety of organic compounds, such as amines, alcohols, and carboxylic acids. Additionally, further research could be conducted to explore the biochemical and physiological effects of the compound, as well as its potential toxicity. Finally, further research could be conducted to explore the mechanisms of action of the compound and its potential applications in other areas, such as renewable energy and environmental remediation.
Synthesis Methods
Dilithium(1+) 3-methyl-2-oxopentanedioate is synthesized via a process known as “grignard reaction”, which involves the reaction of an organolithium compound with an organic halide in an ether solvent. This process is used to form organolithium compounds from the reaction of an organolithium compound and an organic halide. The resulting compound is a colorless, water-soluble liquid that is stable at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for dilithium(1+) 3-methyl-2-oxopentanedioate involves the reaction of 3-methyl-2-oxopentanedioic acid with lithium hydroxide to form dilithium(1+) 3-methyl-2-oxopentanedioate.", "Starting Materials": [ "3-methyl-2-oxopentanedioic acid", "lithium hydroxide" ], "Reaction": [ "Dissolve 3-methyl-2-oxopentanedioic acid in water.", "Add lithium hydroxide to the solution and stir until the acid is completely dissolved.", "Heat the solution to 60-70°C and maintain the temperature for 2-3 hours.", "Cool the solution to room temperature and filter the precipitate.", "Wash the precipitate with water and dry it in a vacuum oven.", "The resulting product is dilithium(1+) 3-methyl-2-oxopentanedioate." ] } | |
CAS RN |
952582-99-9 |
Molecular Formula |
C6H6Li2O5 |
Molecular Weight |
172 |
Purity |
95 |
Origin of Product |
United States |
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